![molecular formula C5H7N3O2 B1296204 2-Methyloxazole-4-carbohydrazide CAS No. 500341-65-1](/img/structure/B1296204.png)
2-Methyloxazole-4-carbohydrazide
Overview
Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Methyloxazole-4-carbohydrazide serves as a precursor in the synthesis of novel heterocyclic compounds. For instance, it has been utilized in the preparation of triazole derivatives with potential tuberculostatic activity. These derivatives exhibit in vitro activity against Mycobacterium tuberculosis, highlighting their significance in the development of new treatments for tuberculosis (Gobis, Foks, Zwolska, & AUGUSTYNOWICZ-KOPEĆ, 2010).
Development of Antimicrobial Agents
Research has also focused on the antimicrobial properties of derivatives synthesized from this compound. A variety of compounds, including oxadiazole, triazole, and thiadiazole derivatives, have been synthesized and evaluated for their antimicrobial activity. Some of these compounds have shown promising antibacterial and antifungal effects, suggesting their potential use in addressing various microbial infections (Tiperciuc, Zaharia, Colosi, Moldovan, Crișan, Pîrnău, Vlase, Duma, & Oniga, 2012).
Anticancer and Antioxidant Activities
Compounds derived from this compound have been investigated for their anticancer and antioxidant properties. The synthesis of aromatic C-nucleosides containing oxadiazole, isoindole, and pyrazole units from carbohydrazide has revealed potent antioxidant and antitumor activities. This underscores the potential of this compound derivatives in developing new anticancer therapies (El Sadek, Abd El-Dayem, Hassan, Mostafa, & Yacout, 2014).
Synthesis of Natural Product Analogues
The chemical has been instrumental in the total synthesis of complex natural products such as siphonazoles, which are unique marine metabolites with potential bioactive properties. Its utility in forming complex oxazoles demonstrates its versatility in synthetic organic chemistry, providing new pathways for accessing biologically active compounds (Zhang & Ciufolini, 2009).
Future Directions
Biochemical Analysis
Biochemical Properties
2-Methyloxazole-4-carbohydrazide plays a significant role in biochemical reactions, particularly in the synthesis of heterocyclic compounds. It interacts with various enzymes and proteins, facilitating the formation of isoxazole derivatives. These interactions are crucial for the compound’s role in drug discovery and development . The compound’s ability to form stable complexes with biomolecules makes it a valuable tool in biochemical research .
Cellular Effects
This compound has been observed to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular proteins can lead to changes in cell function, including alterations in cell cycle progression and apoptosis . These effects are particularly relevant in cancer research, where this compound has shown potential as an antitumor agent .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function . The compound’s ability to form stable complexes with proteins and other biomolecules is key to its mechanism of action .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under various conditions, but its activity may decrease over extended periods . Long-term exposure to the compound can lead to sustained changes in cellular processes, including alterations in gene expression and protein function .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound has shown beneficial effects, such as antitumor activity and modulation of immune responses . At higher doses, this compound can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects are critical for determining the compound’s therapeutic potential and safety profile .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation . The compound can influence metabolic flux and alter metabolite levels, impacting cellular metabolism and energy production . Understanding these metabolic pathways is essential for elucidating the compound’s pharmacokinetics and pharmacodynamics .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s distribution is crucial for its biological activity and therapeutic efficacy .
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function . The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular localization is important for elucidating its mechanism of action and potential therapeutic applications .
Properties
IUPAC Name |
2-methyl-1,3-oxazole-4-carbohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-3-7-4(2-10-3)5(9)8-6/h2H,6H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBQAWWYOPRFGMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CO1)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30296217 | |
Record name | 2-METHYLOXAZOLE-4-CARBOHYDRAZIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30296217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
500341-65-1 | |
Record name | 2-METHYLOXAZOLE-4-CARBOHYDRAZIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30296217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-1,3-oxazole-4-carbohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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